1-(3-methylphenyl)-4-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine

• IUPAC Name: 2-[4-(3-methylphenyl)piperazin-1-yl]-5-(trifluoromethyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C14H15F3N4S/c1-10-3-2-4-11(9-10)20-5-7-21(8-6-20)13-19-18-12(22-13)14(15,16)17/h2-4,9H,5-8H2,1H3
• InChI Key: MYESKWFUKUSYMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=NN=C(S3)C(F)(F)F
• Molecular Formula: C14H15F3N4S
• DSSTOX Substance ID: DTXSID801321772
• Molecular Weight: 328.36 g/mol
• Solubility: 2.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 694474-05-0

Description

Synthesis Analysis

The synthesis of compounds similar to 1-(3-Methylphenyl)-4-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine involves multi-step reactions, starting from basic heterocyclic components like thiadiazole and piperazine. One method includes the connection reaction of 1,3,4-thiadiazol with N-substituted piperazine. Optimal conditions for these synthesis reactions have been explored, such as using acetonitrile as a solvent and triethylamine as an acid acceptor, achieving yields up to 75% at 25 ℃ for 5 hours (Wu Qi, 2014).

Molecular Structure Analysis

The molecular structure of compounds of this nature is characterized using techniques such as NMR, IR, ESI-MS, and elemental analysis. These methods provide detailed information on the molecular framework, confirming the presence of thiadiazole, piperazine, and substituted phenyl groups in the structure (Z. Xia, 2015).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including nucleophilic substitutions and condensation reactions. The presence of the piperazine and thiadiazole rings in the structure allows for reactivity towards different chemical agents, leading to the formation of a wide array of derivatives with varying properties (Guo-qiang Hu et al., 2007).